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Compound of Interest

Compound Name: D-Ribosylnicotinate

Cat. No.: B127332 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the handling and disposal of

D-Ribosylnicotinate. The following procedures are based on the safety data for analogous

compounds, such as Nicotinic acid riboside and Nicotinamide riboside, and are intended to

ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for D-Ribosylnicotinate is not readily available, data

from structurally similar compounds indicate that it may be harmful if swallowed (Acute toxicity

oral, Category 4) and has the potential to cause skin, eye, and respiratory irritation.[1][2][3]

Therefore, a cautious approach and the implementation of the following personal protective

equipment are mandatory to mitigate these risks.

Table 1: Personal Protective Equipment (PPE) for Handling D-Ribosylnicotinate
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PPE Category Specification Purpose

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][4][5]

To protect against splashes

and dust particles that can

cause serious eye irritation.[2]

[3][5]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile rubber).[6][7]

To prevent skin contact and

potential irritation.[2][3] Gloves

must be inspected before use.

Body Protection

Laboratory coat or other

suitable protective clothing.[6]

[8][9]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a particulate filter

respirator may be necessary.

[1][2]

To prevent inhalation of dust or

aerosols that may cause

respiratory tract irritation.[2][3]

Operational Handling and Disposal Plan
Engineering Controls: All work with D-Ribosylnicotinate should be conducted in a well-

ventilated area. The use of a local exhaust ventilation system, such as a chemical fume hood,

is highly recommended, particularly when handling the substance in powdered form or when

there is a potential for aerosol generation.[1][2]

Safe Handling Practices:

Avoid the formation of dust and aerosols.

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3][5]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the work area.[1][2]
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Keep the container tightly closed when not in use.[1][2]

Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly sealed.

Disposal Plan:

Waste Collection: Collect all D-Ribosylnicotinate waste in suitable, clearly labeled, and

closed containers.

Disposal Method: Dispose of the chemical waste in accordance with all local, regional, and

national regulations. This may involve using a licensed chemical waste disposal service. Do

not allow the chemical to enter drains or sewer systems.[2]

First Aid Measures
Table 2: First Aid Procedures for D-Ribosylnicotinate Exposure

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, administer artificial respiration. Seek

immediate medical attention.[1][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. If irritation persists, consult a physician.[1]

[2][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[1][2] Remove contact lenses, if present

and easy to do. Continue rinsing. Seek

immediate medical attention.[5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[1][2]
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Experimental Workflow
The following diagram outlines the standard operating procedure for safely handling D-
Ribosylnicotinate from receipt to disposal. Adherence to this workflow is critical for minimizing

exposure and ensuring laboratory safety.

Receiving and Storage Check container integrity.
Store in a cool, dry, well-ventilated area.

Preparation Don appropriate PPE.
Work in a chemical fume hood.

Transport to Work Area

Handling and Use Weigh and handle the compound carefully to avoid dust.
Perform experimental procedures.

Proceed with Experiment

Decontamination Clean work surfaces and equipment.
Remove and dispose of PPE correctly.

Post-Experiment Cleanup

Waste Disposal Collect waste in labeled, sealed containers.
Dispose of according to institutional and regulatory guidelines.

Segregate Waste

Click to download full resolution via product page

Workflow for the safe handling of D-Ribosylnicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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